Cas no 89561-52-4 (1,3,2-Dioxaborinane, 4,4,6,6-tetramethyl-2-(1-methylethyl)-)

1,3,2-Dioxaborinane, 4,4,6,6-tetramethyl-2-(1-methylethyl)- structure
89561-52-4 structure
Product Name:1,3,2-Dioxaborinane, 4,4,6,6-tetramethyl-2-(1-methylethyl)-
CAS No:89561-52-4
MF:C10H21BO2
MW:184.083543539047
CID:596579
PubChem ID:13157951
Update Time:2025-04-19

1,3,2-Dioxaborinane, 4,4,6,6-tetramethyl-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3,2-Dioxaborinane, 4,4,6,6-tetramethyl-2-(1-methylethyl)-
    • 4,4,6,6-tetramethyl-2-propan-2-yl-1,3,2-dioxaborinane
    • DTXSID30523156
    • SCHEMBL10246557
    • 4,4,6,6-Tetramethyl-2-(propan-2-yl)-1,3,2-dioxaborinane
    • 2-ISOPROPYL-4,4,6,6-TETRAMETHYL-1,3,2-DIOXABORINANE
    • 2-isopropyl-4,4,6,6-tetramethyl-1,3,2-dioxaborinan
    • 89561-52-4
    • Inchi: 1S/C10H21BO2/c1-8(2)11-12-9(3,4)7-10(5,6)13-11/h8H,7H2,1-6H3
    • InChI Key: LFYNHMOPUAALCH-UHFFFAOYSA-N
    • SMILES: O1B(C(C)C)OC(C)(C)CC1(C)C

Computed Properties

  • Exact Mass: 184.1634601g/mol
  • Monoisotopic Mass: 184.1634601g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5Ų
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